Cas no 2138550-48-6 (rac-N-(1R,2R,4S)-7-azabicyclo2.2.1heptan-2-yl-4-nitrobenzene-1-sulfonamide)

• Product Name: rac-N-(1R,2R,4S)-7-azabicyclo2.2.1heptan-2-yl-4-nitrobenzene-1-sulfonamide
• CAS No: 2138550-48-6
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 5824561
• PubChem ID: 165494335
• Update Time: 2025-10-28

rac-N-(1R,2R,4S)-7-azabicyclo2.2.1heptan-2-yl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• rac-N-(1R,2R,4S)-7-azabicyclo2.2.1heptan-2-yl-4-nitrobenzene-1-sulfonamide
• EN300-1168084
• rac-N-[(1R,2R,4S)-7-azabicyclo[2.2.1]heptan-2-yl]-4-nitrobenzene-1-sulfonamide
• 2138550-48-6

• Inchi： 1S/C12H15N3O4S/c16-15(17)9-2-4-10(5-3-9)20(18,19)14-12-7-8-1-6-11(12)13-8/h2-5,8,11-14H,1,6-7H2/t8-,11+,12+/m0/s1
• InChI Key： OSEMULJVBSFGGC-XXILOJSOSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N[C@@H]1C[C@@H]2CC[C@H]1N2)(=O)=O

Computed Properties

• Exact Mass: 297.07832714g/mol
• Monoisotopic Mass: 297.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Additional information on rac-N-(1R,2R,4S)-7-azabicyclo2.2.1heptan-2-yl-4-nitrobenzene-1-sulfonamide

Comprehensive Overview of rac-N-(1R,2R,4S)-7-azabicyclo[2.2.1]heptan-2-yl-4-nitrobenzene-1-sulfonamide (CAS No. 2138550-48-6)

rac-N-(1R,2R,4S)-7-azabicyclo[2.2.1]heptan-2-yl-4-nitrobenzene-1-sulfonamide (CAS No. 2138550-48-6) is a structurally complex and pharmacologically significant compound that has garnered attention in the field of medicinal chemistry. This molecule features a 7-azabicyclo[2.2.1]heptane core, which is a privileged scaffold in drug discovery due to its ability to mimic bioactive conformations. The presence of a 4-nitrobenzenesulfonamide moiety further enhances its potential as a versatile intermediate or active pharmaceutical ingredient (API). Researchers are particularly interested in its stereochemistry, as the rac-(1R,2R,4S) configuration can influence binding affinity and selectivity toward biological targets.

The compound's unique structure makes it a valuable candidate for studying enzyme inhibition, particularly in the context of neurodegenerative diseases and inflammatory disorders. Recent trends in drug development emphasize the importance of chiral sulfonamides, as they often exhibit improved pharmacokinetic properties compared to their racemic counterparts. This aligns with the growing demand for precision medicine and targeted therapies, which are among the most searched topics in pharmaceutical research today. Additionally, the nitro group in the molecule offers opportunities for further chemical modifications, making it a versatile building block for high-throughput screening libraries.

From a synthetic chemistry perspective, rac-N-(1R,2R,4S)-7-azabicyclo[2.2.1]heptan-2-yl-4-nitrobenzene-1-sulfonamide poses interesting challenges due to its bridged bicyclic system and multiple stereocenters. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation are often employed to achieve high enantiomeric purity. The compound's solubility and stability profiles are also critical factors for formulation scientists, especially when designing oral bioavailability-enhanced drug products. These aspects are frequently queried in AI-driven drug discovery platforms, reflecting the industry's focus on computational chemistry and molecular modeling.

Market dynamics for specialty chemicals like rac-N-(1R,2R,4S)-7-azabicyclo[2.2.1]heptan-2-yl-4-nitrobenzene-1-sulfonamide are influenced by the expanding pipeline of CNS-targeting drugs and GPCR modulators. With the rise of AI-assisted drug design, there is a surge in demand for structurally diverse compounds that can serve as lead optimization candidates. The compound's CAS No. 2138550-48-6 is increasingly indexed in proprietary and open-access chemical databases, underscoring its relevance in hit-to-lead campaigns. Furthermore, its potential applications in photopharmacology—a hot topic in light-activated therapeutics—add another layer of commercial and scientific interest.

In summary, rac-N-(1R,2R,4S)-7-azabicyclo[2.2.1]heptan-2-yl-4-nitrobenzene-1-sulfonamide represents a compelling case study at the intersection of medicinal chemistry, process development, and emerging therapeutic modalities. Its structural complexity and functional group diversity make it a subject of ongoing research, particularly in areas like fragment-based drug discovery and bioconjugation. As the pharmaceutical industry continues to explore underexplored chemical space, compounds like this will remain pivotal in addressing unmet medical needs through innovative science.